![molecular formula C12H9Cl2N B3024596 4',5-Dichloro-[1,1'-biphenyl]-2-amine CAS No. 1101170-85-7](/img/structure/B3024596.png)
4',5-Dichloro-[1,1'-biphenyl]-2-amine
Overview
Description
4,5-Dichloro-[1,1'-biphenyl]-2-amine (DCBA) is a heterocyclic aromatic amine compound with a wide range of applications in scientific research. It is used as a reagent in organic synthesis, a reference compound for the determination of aromatic amines, and an inhibitor of enzymes and receptors. DCBA has been extensively studied for its biochemical and physiological effects, and is widely used in laboratory experiments due to its advantages.
Scientific Research Applications
Electrochemical Studies and Synthesis
Electrochemical Study:: The electrochemical oxidation of 4-chloroaniline (PCA) has been investigated in a water/acetonitrile mixture using cyclic voltammetry and differential pulse voltammetry. Upon one-electron oxidation, PCA undergoes disproportionation to form an unstable intermediate called (4-iminocyclohexa-2,5-dien-1-ylidene)chloronium. In the absence of nucleophiles, this chloronium species hydrolyzes to yield p-quinoneimine .
Synthesis:: 4-Chloroaniline serves as an intermediate in the synthesis of various pharmaceuticals, herbicides (e.g., monuron, diflubenzuron), insecticides, pigments, azo dyes, and cosmetic products . Notably, it plays a crucial role in the production of these compounds.
Benzothiazole-Heterocyclic Derivatives
Researchers have prepared and characterized new benzothiazole-heterocyclic derivatives using 4-chloro-2-(4-chlorophenyl)aniline as a starting material. These derivatives exhibit interesting properties and may find applications in drug discovery and materials science .
Nonlinear Optical Single Crystals
Growth and physiochemical characterization studies have been conducted on 4-chloro-2-nitroaniline (4Cl2NA) single crystals. These non-centrosymmetric crystals exhibit potential for nonlinear optical applications. Understanding their structure and properties contributes to the development of optical devices .
Computational Chemistry
Theoretical investigations using computational tools (such as Gaussian 09W) have predicted possible reaction pathways, intermediates, and products involving 4-chloroaniline. These studies enhance our understanding of its behavior and guide experimental work .
Mechanism of Action
Target of Action
It’s known that this compound is used in the synthesis of various pharmaceuticals, herbicides, and insecticides , suggesting that its targets could be diverse depending on the specific derivative synthesized.
Mode of Action
The mode of action of 4-chloro-2-(4-chlorophenyl)aniline involves electrochemical oxidation . This process involves a one-electron oxidation of 4-chloroaniline, followed by a disproportionation reaction . The oxidation produces an unstable intermediate, (4-iminocyclohexa-2,5-dien-1-ylidene)chloronium .
Biochemical Pathways
The compound’s oxidation process suggests that it may influence redox reactions and associated biochemical pathways .
Result of Action
The compound’s oxidation process suggests that it may influence redox reactions and associated cellular processes .
Action Environment
The action of 4-chloro-2-(4-chlorophenyl)aniline can be influenced by environmental factors such as the presence of nucleophiles and the solvent used . For instance, in water/acetonitrile mixtures and in the absence of nucleophiles, the most likely reaction on produced chloronium is hydrolysis and p-quinoneimine formation .
properties
IUPAC Name |
4-chloro-2-(4-chlorophenyl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Cl2N/c13-9-3-1-8(2-4-9)11-7-10(14)5-6-12(11)15/h1-7H,15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGUSYGKTIXSBBV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C=CC(=C2)Cl)N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Cl2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4',5-Dichloro-[1,1'-biphenyl]-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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